Cas no 1016833-60-5 (2-Thiazoleacetonitrile, 4-(4-ethoxyphenyl)-)

• Product Name: 2-Thiazoleacetonitrile, 4-(4-ethoxyphenyl)-
• CAS No: 1016833-60-5
• MF: C₁₃H₁₂N₂OS
• MW: 244.312181472778
• CID: 870064
• Update Time: 2023-08-03

2-Thiazoleacetonitrile, 4-(4-ethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazoleacetonitrile, 4-(4-ethoxyphenyl)-
• STL141112
• BB 0242712
• [4-(4-Ethoxy-phenyl)-thiazol-2-yl]-acetonitrile
• [4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acetonitrile

• Inchi： 1S/C13H12N2OS/c1-2-16-11-5-3-10(4-6-11)12-9-17-13(15-12)7-8-14/h3-6,9H,2,7H2,1H3
• InChI Key： GQVLLAPLHLJOLH-UHFFFAOYSA-N
• SMILES： S1C(CC#N)=NC(=C1)C1C=CC(=CC=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Topological Polar Surface Area: 74.2